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Compound of Interest

Compound Name: Fenoprofen calcium

Cat. No.: B7824213

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the preparation, storage, and handling of
Fenoprofen calcium stock solutions for laboratory use. Adherence to these guidelines will
ensure solution integrity and reproducibility of experimental results.

Product Information

» Name: Fenoprofen calcium salt dihydrate
« CAS Number: 71720-56-4[1][2][3]

e Molecular Formula: CsoH3oCaOs[4]

e Molecular Weight: 558.63 g/mol [4]

» Appearance: White to off-white crystalline solid[1][5]

o Storage of Solid: Store at -20°C for up to 4 years[1]. The compound is hygroscopic and
should be stored under an inert gas[5].

Solubility Data
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Fenoprofen calcium is sparingly soluble in aqueous solutions but readily soluble in several
organic solvents. The choice of solvent is critical for preparing a stable and effective stock
solution.

Table 1: Solubility of Fenoprofen Calcium in Various Solvents

Solvent Solubility Source
Dimethyl Sulfoxide (DMSO) ~33 mg/mL [1][6]
48 mg/mL [4]

105 mg/mL [7]

Dimethylformamide (DMF) ~33 mg/mL [1]
Ethanol 10 mg/mL [7]

18 mg/mL [4]

Water Insoluble [4107]

~0.11 mg/mL (after initial
DMSO:PBS (pH 7.2) (1:8) _ o [1]
dissolution in DMSO)

Note: The solubility in DMSO can be affected by moisture; it is recommended to use fresh,
anhydrous DMSO.[4][7]

Experimental Protocols

This protocol describes the preparation of a 10 mM stock solution, a common starting
concentration for in vitro assays.

Materials:
e Fenoprofen calcium salt dihydrate (MW: 558.63 g/mol )
e Anhydrous Dimethyl Sulfoxide (DMSO)

» Sterile, amber microcentrifuge tubes or vials
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o Calibrated analytical balance
o Vortex mixer

o Pipettes

Procedure:

» Weighing: Accurately weigh out 5.59 mg of Fenoprofen calcium salt dihydrate using an
analytical balance.

 Dissolution: Transfer the weighed solid into a sterile amber vial. Add 1 mL of anhydrous
DMSO.

e Mixing: Cap the vial tightly and vortex thoroughly until the solid is completely dissolved.
Gentle warming (e.g., in a 37°C water bath) can aid dissolution if necessary.

o Storage: Aliquot the stock solution into smaller volumes in sterile, amber microcentrifuge
tubes to avoid repeated freeze-thaw cycles.

o Labeling: Clearly label each aliquot with the compound name, concentration, solvent, date of
preparation, and storage temperature.

Table 2: Storage and Stability of Fenoprofen Calcium Stock Solutions

Storage .

Solvent Stability Source
Temperature

DMSO -80°C 1 year [4117]

-20°C 1 month [4117]

Aqueous Buffer

, Not recommended for
(diluted from DMSO Room Temperature

more than one day
stock)

For cell-based experiments, the organic solvent concentration should be minimized to avoid
cytotoxicity.
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Procedure:

Thaw Stock Solution: Thaw a single aliquot of the 10 mM Fenoprofen calcium stock
solution at room temperature.

o Serial Dilution: Perform serial dilutions of the stock solution with cell culture medium to
achieve the desired final concentrations.

« Solvent Control: Prepare a vehicle control with the same final concentration of DMSO as the
highest concentration of Fenoprofen calcium used in the experiment.

Immediate Use: Use the prepared working solutions immediately.

Visualization of Experimental Workflow and
Signaling Pathway

The following diagram outlines the key steps for the preparation of Fenoprofen calcium stock
and working solutions.
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Stock Solution Preparation
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Caption: Workflow for Fenoprofen Calcium Solution Preparation.
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Fenoprofen is a non-steroidal anti-inflammatory drug (NSAID) that primarily acts by inhibiting
cyclooxygenase (COX) enzymes.[8][9][10]

Fenoprofen Mechanism of Action
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Caption: Fenoprofen's Inhibition of the COX Pathway.

Fenoprofen has also been shown to be an activator of peroxisome proliferator-activated
receptors (PPARy and PPAR«) and a positive allosteric modulator of melanocortin receptors,
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suggesting broader biological activities.[4][11]

Safety Precautions

e Fenoprofen calcium should be handled as a hazardous material.
e Avoid ingestion, inhalation, and contact with eyes and skin.

o Wear appropriate personal protective equipment (PPE), including gloves, a lab coat, and
safety glasses.

» Wash hands thoroughly after handling.

e Consult the Safety Data Sheet (SDS) for complete safety information before use.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Application Notes and Protocols for the Preparation of
Fenoprofen Calcium Stock Solutions]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b7824213#preparation-of-fenoprofen-calcium-stock-
solutions-for-laboratory-use]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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